Cas no 56875-79-7 ( )

• Product Name: &nbsp
• CAS No: 56875-79-7
• MF: C₁₃H₁₂N₄O₈
• MW: 352.2563829422
• CID: 946070
• PubChem ID: 315568
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[3-(6-carboxy-2,4-dioxo-1H-pyrimidin-3-yl)propyl]-2,4-dioxo-1H-pyrimidine-6-carboxylic acid
• 2,6,2',6'-tetraoxo-1,2,3,6,1',2',3',6'-octahydro-1,1'-propane-1,3-diyl-bis-pyrimidine-4-carboxylic acid
• 3,3'-Propylen-bis-orotsaeure
• AC1L7RYP
• NSC241009
• DTXSID90311278
• NSC-241009
• 56875-79-7
•  

• Inchi： 1S/C13H12N4O8/c18-8-4-6(10(20)21)14-12(24)16(8)2-1-3-17-9(19)5-7(11(22)23)15-13(17)25/h4-5H,1-3H2,(H,14,24)(H,15,25)(H,20,21)(H,22,23)
• InChI Key： OXIFBPNLLIVCCP-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=O)O)=CC(N1CCCN1C(C=C(C(=O)O)NC1=O)=O)=O

Computed Properties

• Exact Mass: 352.06556
• Monoisotopic Mass: 352.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.675
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.628
• PSA: 173.42
• LogP: -2.12670